![molecular formula C14H12N2O3S2 B2460499 Ethyl 4-cyano-3-methyl-5-(2-thienylcarbonylamino)thiophene-2-carboxylate CAS No. 449177-12-2](/img/structure/B2460499.png)
Ethyl 4-cyano-3-methyl-5-(2-thienylcarbonylamino)thiophene-2-carboxylate
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Description
Ethyl 4-cyano-3-methyl-5-(2-thienylcarbonylamino)thiophene-2-carboxylate is a useful research compound. Its molecular formula is C14H12N2O3S2 and its molecular weight is 320.38. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Chemical Reactivity
Ethyl 4-cyano-3-methyl-5-(2-thienylcarbonylamino)thiophene-2-carboxylate, a compound with a complex molecular structure, serves as a key intermediate in the synthesis of various heterocyclic compounds. Researchers have explored its reactivity through various heterocyclization reactions, leading to the production of a range of derivatives with potential pharmacological activities. For instance, its treatment with carbon disulfide and halo compounds yields bisthiazole and bisthiolane derivatives. Further, its basic hydrolysis yields diaminothieno[2,3-b]thiophene, which reacts with different reagents to produce bispyrido- and bispyrrolothieno[2,3-b]thiophenes, and bisarylideneaminothieno[2,3-b]thiophenes (A. Khodairy & A. El-Saghier, 2011).
Antimicrobial and Antioxidant Properties
This compound derivatives exhibit significant antimicrobial and antioxidant activities. Synthesized compounds have been screened for these properties, revealing that specific derivatives show excellent antibacterial and antifungal properties, along with remarkable antioxidant potential. This highlights their potential use in developing new therapeutic agents (K. Raghavendra et al., 2016).
Anticancer Activity
Furthermore, the synthesis of novel thiophene and benzothiophene derivatives from this compound has been pursued to evaluate their anti-proliferative activity against various cancer cell lines. The efforts have yielded promising candidates that exhibit substantial activity, underscoring the compound's utility in developing anticancer agents (R. Mohareb et al., 2016).
Electrochromic and Conductive Materials
Additionally, this compound and its derivatives have found applications in materials science, particularly in the synthesis of electrochromic and conductive materials. These materials exhibit promising properties for use in electronic devices, offering insights into the versatile applications of this compound beyond pharmacology (J. Ruiz et al., 1989).
Properties
IUPAC Name |
ethyl 4-cyano-3-methyl-5-(thiophene-2-carbonylamino)thiophene-2-carboxylate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H12N2O3S2/c1-3-19-14(18)11-8(2)9(7-15)13(21-11)16-12(17)10-5-4-6-20-10/h4-6H,3H2,1-2H3,(H,16,17) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KTQJKUSFUNUKCY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=C(C(=C(S1)NC(=O)C2=CC=CS2)C#N)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H12N2O3S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
320.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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